Potassium-magnesium citrate

Specification

• Molecular Formula: C6H5KMgO7
• Molecular Weight: 252.5 g/mol
• IUPAC Name: magnesium;potassium;2-hydroxypropane-1,2,3-tricarboxylate
• Standard InChI: InChI=1S/C6H8O7.K.Mg/c7-3(8)1-6(13,5(11)12)2-4(9)10;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;/q;+1;+2/p-3
• Standard InChI Key: MNWBULKLOQZRTN-UHFFFAOYSA-K
• Canonical SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Mg+2].[K+]

Introduction

Chemical Structure and Properties

Potassium-magnesium citrate is a metal-organic compound formed from citrate, potassium, and magnesium ions. The chemical formula is C12H10K4MgO14 with a molecular weight of 558.90 g/mol. It exists as a white, crystalline powder that is highly soluble in water. The compound contains approximately 26% potassium and 4% magnesium by weight.

The structure has been characterized by X-ray crystallography, showing specific arrangements of the constituent ions. This compound is part of a family of citrate salts, though "potassium-magnesium citrate" specifically refers to a formulation with a potassium:magnesium:citrate ratio of 4:1:2. Other synonyms for this compound include magnesium potassium citrate, KMGCIT, and Relyte.

Mechanism of Action

Potassium-magnesium citrate operates through several distinct mechanisms that contribute to its therapeutic effects:

Urinary Modification

In the urinary system, potassium-magnesium citrate works by attracting water through the tissues via osmosis. Once in the intestine, it can draw sufficient water to induce defecation when used as a laxative. This additional water also stimulates bowel motility.

More importantly for kidney stone prevention, the compound increases urinary citrate levels, which inhibit crystal formation. Citrate ions bind with calcium in the urine, preventing calcium from binding with oxalate or phosphate to form stones. Additionally, the compound increases urinary pH, creating a more alkaline environment that discourages the formation of certain types of kidney stones, particularly uric acid stones.

Metabolic Functions

Both potassium and magnesium serve as essential cofactors in numerous enzymatic reactions, particularly those involved in energy metabolism. They participate in various carbohydrate-hydrolyzing processes including glycolysis, the citrate cycle, and the respiratory chain. Through these actions, both minerals make important contributions to the body's energy supply.

Potassium functions as the most important and most frequently occurring cation in the intracellular space of the human body. It works antagonistically with sodium, maintaining steep concentration gradients that are crucial for cellular function. These gradients drive numerous transport processes and are essential for stimuli transfer in nerve cells.

Therapeutic Applications

Kidney Stone Prevention

Potassium-magnesium citrate has demonstrated remarkable efficacy in preventing recurrent calcium oxalate and phosphate kidney stones. Clinical research has shown that it can reduce the risk of recurrence by up to 85% when administered for up to three years.

In a prospective double-blind study, only 12.9% of subjects receiving potassium-magnesium citrate formed new calculi, compared to 63.6% of subjects receiving placebo. The relative risk of treatment failure for potassium-magnesium citrate was 0.16 (95% confidence interval 0.05 to 0.46).

This preventive effect occurs through multiple mechanisms:

• Increased urinary citrate excretion

• Elevated urinary pH

• Enhanced urinary magnesium levels

• Decreased urinary calcium excretion in some patients

Sports Nutrition and Athletic Performance

The formulation offers significant benefits for athletic performance and recovery. During physical activity, especially in hot conditions, the body loses essential minerals through sweat. On average, 10–30 mg of magnesium and 250–400 mg of potassium are eliminated per liter of sweat.

Potassium-magnesium citrate supplementation helps replenish these lost minerals, which is particularly important for:

• Intensive activities such as power training

• Endurance training like spinning, running, or cycling

• Long-duration activities such as bicycle, canoe, and hiking tours

Both minerals contribute to optimal carbohydrate metabolism, which is crucial during extended physical activity when the body's energy requirements rise considerably. They serve as cofactors in various energy-producing metabolic pathways.

Additionally, magnesium helps prevent muscle cramps during athletic activities, which can range from merely inconvenient to potentially life-threatening in certain situations (e.g., while diving).

Cardiovascular Health

Research has explored the effects of potassium-magnesium citrate on cardiovascular parameters, including blood pressure regulation. In one study comparing different potassium formulations (potassium chloride, potassium citrate, and potassium-magnesium citrate), potassium chloride significantly reduced nighttime systolic blood pressure compared to placebo.

While potassium-magnesium citrate didn't significantly affect 24-hour ambulatory blood pressure in that particular study, other research has shown beneficial effects of magnesium supplementation in maintaining serum potassium levels and reversing effects of thiazide-type diuretics on plasma glucose.

The cardiovascular benefits stem partly from the effects of potassium on arterial blood pressure and the container muscle tone. Magnesium also decreases platelet aggregation and positively influences hyperglycemia.

Other Medical Applications

Potassium-magnesium citrate serves several additional medical purposes:

• Treatment of hypokalemia (low blood potassium levels)

• Addressing magnesium deficiency

• Management of renal tubular acidosis

• Use as a food additive (E345) to regulate acidity

• Urinary alkalization for enhanced effectiveness of certain medications

Clinical Research Findings

Multiple clinical trials have demonstrated the efficacy of potassium-magnesium citrate across various applications. Key findings from these studies are summarized below.

Kidney Stone Prevention Studies

In a study by Ettinger et al., patients with recurrent calcium oxalate stones received either potassium-magnesium citrate (providing 42 mEq of potassium, 21 mEq of magnesium, and 63 mEq of citrate daily) or placebo for three years. The treatment reduced stone recurrence by 85% compared to placebo.

Another study involving patients with recurrent urolithiasis showed significant improvements in urinary parameters with potassium-magnesium citrate supplementation. Table 1 illustrates the changes observed in various urinary parameters:

Table 1: Effects of Potassium-Magnesium Citrate on Urinary Parameters

Parameter	Before Treatment	After Treatment (6 months)	P-value
Urinary pH	5.62 ± 0.2	6.87 ± 0.01	<0.0001
Urinary Citrate (mg/dL)	221.79 ± 13.39	604.04 ± 5.00	<0.0001
Urinary Uric Acid (mg) - Males	793.27 ± 22.65	748.91 ± 7.05	<0.0001
Urinary Uric Acid (mg) - Females	750.14 ± 6.99	721.77 ± 8.74	<0.0001
Urinary Magnesium (mg)	2.60 ± 0.29	3.21 ± 0.01	<0.0001

The same study also reported a significant reduction in stone formation rate, from 3.23 ± 1.04 per patient per year in the control group to 0.35 ± 0.48 per patient per year in the treatment group (p<0.0001).

Cardiovascular and Metabolic Studies

A randomized double-blinded clinical trial compared the effects of potassium chloride, potassium citrate, and potassium-magnesium citrate in hypertensive patients. Key findings from this study are presented in Table 2:

Table 2: Effects of Different Potassium Formulations on Serum and Urinary Parameters

Variable	Placebo	Potassium Chloride	Potassium Citrate	Potassium-Magnesium Citrate	P-value
Office Systolic BP (mmHg)	129 ± 12	127 ± 11	125 ± 13	124 ± 11	0.16
Office Diastolic BP (mmHg)	81 ± 9	80 ± 9	81 ± 8	81 ± 9	0.70
Serum Potassium	Baseline	Increased	Increased	Increased	<0.01
Serum Magnesium	Baseline	No change	No change	Increased	<0.01
24-hour Urinary Magnesium	Baseline	Slight increase	Slight increase	Significant increase	<0.01

A more recent study demonstrated that potassium-magnesium citrate was superior to potassium chloride in attenuating thiazide-induced dysglycemia. This research showed beneficial effects of magnesium supplementation in maintaining serum potassium levels and reversing the effects of chlorthalidone on plasma glucose.

Pharmacokinetics

After oral administration, potassium-magnesium citrate undergoes specific metabolic processes:

• Potassium and magnesium are absorbed in the intestines

• Citrate is metabolized to bicarbonate, providing an alkaline load

• The compound increases urinary potassium by approximately the amount contained in the medication

• In some patients, it causes a transient reduction in urinary calcium

• Less than 5% of citrate is excreted unchanged in the urine

Potassium-magnesium citrate therapy appears to increase urinary citrate mainly by modifying the renal handling of citrate, rather than by increasing the filtered load of citrate.

Dosage and Administration

Dosage recommendations vary based on the therapeutic application:

Kidney Stone Prevention

For prevention of recurrent calcium oxalate stones, a typical dosage is:

• 42 mEq of potassium

• 21 mEq of magnesium

• 63 mEq of citrate

This is usually administered daily, often divided into multiple doses.

Sports Nutrition

For athletic support and mineral replenishment, dosages are typically lower, though specific requirements depend on activity level, environmental conditions, and individual factors. Products often provide:

• 40 meq potassium

• 20 meq magnesium

• 74 meq citrate

Administration Guidelines

Potassium-magnesium citrate functions best on an empty stomach and should always be followed with a full glass (eight ounces or 250 ml) of water or juice to help counteract water loss and aid in absorption. It is commonly available in powder form to be dissolved in water or as tablets.

For optimal absorption, the daily dose is typically divided and taken two or three times per day. Patients with diabetes may receive formulations with sorbitol base instead of sugar.